N-(3-ethoxypropyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-(3-ethoxypropyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C22H29N3O4/c1-2-29-14-8-11-23-22(28)21(27)18-15-25(19-10-5-4-9-17(18)19)16-20(26)24-12-6-3-7-13-24/h4-5,9-10,15H,2-3,6-8,11-14,16H2,1H3,(H,23,28)
• InChI Key: LOPDQUKOZOHLHL-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCCCC3
• Molecular Formula: C22H29N3O4
• Molecular Weight: 399.5 g/mol
• CAS No.: 872861-05-7

Description

N-(3-ethoxypropyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide, also known as EPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EPPA is a synthetic compound that was first synthesized in 2011, and since then, it has been extensively studied for its pharmacological properties and potential therapeutic uses.

Scientific Research Applications

Synthesis and Structural Analysis

The molecule has been a subject of interest in synthetic chemistry, with studies detailing its synthesis and structural characterization. For example, the synthesis of related compounds, such as N-substituted acetamide derivatives, highlights the methods for introducing various functional groups into the piperidine and indole moieties, aiming at altering the physical, chemical, or biological properties of these compounds (Iqbal et al., 2017). Similarly, the structural analysis of such molecules, like the OPC-21268 structure study, provides insights into their conformation and potential interactions with biological targets (Kido et al., 1994).

Biological Activities and Potential Applications

Several studies have explored the biological activities of compounds structurally related to N-(3-ethoxypropyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide, aiming at potential therapeutic applications:

• Anticancer Activities : Research into sulfonamide-derived isatins, which share a core structure with the compound , has shown promise in treating hepatocellular carcinoma, highlighting the potential for anticancer applications (Eldeeb et al., 2022).

• Antibacterial and Antifungal Activities : The synthesis and evaluation of N-aryl acetamide derivatives have demonstrated significant antimicrobial activities, suggesting potential use in combating bacterial and fungal infections (Debnath & Ganguly, 2015).

• Anti-inflammatory Properties : Certain indomethacin ester derivatives, which resemble the compound in structure, have been shown to possess anti-inflammatory activity, indicating potential applications in the treatment of inflammatory conditions (Ueda et al., 1991).

Mechanism of Action

Target of Action

Compounds with a piperidine nucleus, like this one, are known to exhibit a wide variety of biological activities . They are used in different ways as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents . The specific targets would depend on the exact structure and functional groups present in the compound.